5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C15H10F3N3O2/c1-8-2-4-9(5-3-8)10-6-12(15(16,17)18)21-13(19-10)7-11(20-21)14(22)23/h2-7H,1H3,(H,22,23)
• InChI Key: KEAFDTIBGLXITO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC(=NN3C(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H10F3N3O2
• Molecular Weight: 321.25 g/mol

Description

The compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are a dominant motif of many drugs. For instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent. The importance of this class of compounds lies in its varied and significant biological activities.

Synthesis Analysis

Considerable methods have been devised to prepare these compounds. Other derivatives of this class of compounds were prepared by substitution reactions with different nucleophiles exploiting the activity of groups linked to the ring carbon and nitrogen atoms. The methods used vary through the condensation reactions of the aminopyrazoles with 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones. Alternatively, these compounds are prepared through the reactions of acyclic reagents.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines was established based on elemental analysis and spectral data (IR, MS, 1H-NMR, and 13C-NMR).

Chemical Reactions Analysis

The reaction of 5-amino-N-aryl-1H-pyrazoles with acetylacetone or 2-(4-methoxybenzylidene)malononitrile yielded the pyrazolo[1,5-a]pyrimidine derivatives.

Scientific Research Applications

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Mechanism of Action

Target of Action

It is known that pyrazolo[1,5-a]pyrimidines, a class of compounds to which this molecule belongs, have been found to exhibit significant biological activities and are the dominant motif of many drugs .

Mode of Action

It is known that the unique reactivity of this class of compounds is exploited for the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidines .

Biochemical Pathways

It is known that pyrazolo[1,5-a]pyrimidines have been found to exhibit a wide range of therapeutic potentials, including antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant activities .

Result of Action

It is known that pyrazolo[1,5-a]pyrimidines have been found to exhibit a wide range of therapeutic potentials .

Future Directions

The future directions for pyrazolo[1,5-a]pyrimidines could involve further exploration of their therapeutic potential. Given their varied and significant biological activities, there may be opportunities to develop new drugs based on this class of compounds.